molecular formula C12H9BrO2S B8392993 Methyl 5-bromo-4-phenylthiophene-2-carboxylate

Methyl 5-bromo-4-phenylthiophene-2-carboxylate

Cat. No. B8392993
M. Wt: 297.17 g/mol
InChI Key: GQQOHCBWQOHEIU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 5-bromo-4-phenylthiophene-2-carboxylate is a useful research compound. Its molecular formula is C12H9BrO2S and its molecular weight is 297.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C12H9BrO2S

Molecular Weight

297.17 g/mol

IUPAC Name

methyl 5-bromo-4-phenylthiophene-2-carboxylate

InChI

InChI=1S/C12H9BrO2S/c1-15-12(14)10-7-9(11(13)16-10)8-5-3-2-4-6-8/h2-7H,1H3

InChI Key

GQQOHCBWQOHEIU-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=CC(=C(S1)Br)C2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of methyl 4-phenylthiophene-2-carboxylate (1.8 g) in DCM (18 mL) was added portionwise pyridinium tribromide (13.2 g) at 0° C. The reaction liquid was warmed to 25° C. and then stirred for 45 hours. The reaction mixture was cooled to 0° C., and a saturated aqueous Na2S2O3 solution (100 mL) was slowly added dropwise. The reaction mixture was extracted with DCM (50 mL) three times. The organic layer was washed with brine, dried over MgSO4, and then concentrated under reduced pressure. The residue was purified by silica gel column chromatography (automatic purification device, hexane:EtOAc=100:0 to 90:10) to obtain methyl 5-bromo-4-phenylthiophene-2-carboxylate (2.06 g) as a colorless liquid.
Quantity
1.8 g
Type
reactant
Reaction Step One
Quantity
13.2 g
Type
reactant
Reaction Step One
Name
Quantity
18 mL
Type
solvent
Reaction Step One
Quantity
100 mL
Type
reactant
Reaction Step Two

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